Cas no 866137-59-9 (1-nitro-2-phenylmethanesulfonyl-4-(trifluoromethyl)benzene)

• Product Name: 1-nitro-2-phenylmethanesulfonyl-4-(trifluoromethyl)benzene
• CAS No: 866137-59-9
• CID: 4662801
• Update Time: 2025-10-30

1-nitro-2-phenylmethanesulfonyl-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• BENZYL[2-NITRO-5-(TRIFLUOROMETHYL)PHENYL]DIOXO-LAMBDA6-SULFANE
• 1-nitro-2-phenylmethanesulfonyl-4-(trifluoromethyl)benzene

1-nitro-2-phenylmethanesulfonyl-4-(trifluoromethyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-nitro-2-phenylmethanesulfonyl-4-(trifluoromethyl)benzene

Comprehensive Overview of 1-Nitro-2-phenylmethanesulfonyl-4-(trifluoromethyl)benzene (CAS No. 866137-59-9)

1-Nitro-2-phenylmethanesulfonyl-4-(trifluoromethyl)benzene (CAS No. 866137-59-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique nitro, phenylmethanesulfonyl, and trifluoromethyl functional groups, exhibits versatile reactivity and potential applications. Its molecular structure combines aromaticity with electron-withdrawing and electron-donating substituents, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced stability, bioavailability, and lipophilicity. These properties are critical in drug discovery, where 1-Nitro-2-phenylmethanesulfonyl-4-(trifluoromethyl)benzene serves as a precursor for designing novel pharmaceuticals. Researchers are particularly interested in its potential to modulate biological targets, such as enzymes and receptors, owing to its sulfonyl and nitro functionalities. This aligns with the growing trend of structure-activity relationship (SAR) studies in modern drug development.

The compound's sulfonyl group is another focal point, as sulfonamides and sulfones are widely used in antibiotics, antivirals, and anti-inflammatory agents. With the rise of antibiotic resistance, the search for new sulfonyl-based scaffolds has intensified, positioning CAS No. 866137-59-9 as a candidate for further exploration. Additionally, its nitro group offers redox-active properties, which are exploitable in electrochemical applications and catalysis.

From a material science perspective, 1-Nitro-2-phenylmethanesulfonyl-4-(trifluoromethyl)benzene contributes to the development of advanced polymers and coatings. The trifluoromethyl group imparts hydrophobicity and chemical resistance, making it suitable for high-performance materials. This is particularly relevant in industries seeking sustainable alternatives to traditional fluorinated compounds, driven by environmental regulations and the push for green chemistry.

In agrochemical research, the compound's structural motifs are being investigated for their herbicidal and pesticidal activities. The nitro-aromatic and sulfonyl components are known to interact with biological pathways in pests, offering a pathway to develop next-generation crop protection agents. This aligns with the global demand for precision agriculture and reduced environmental impact.

Synthetic accessibility is another advantage of CAS No. 866137-59-9. Modern cross-coupling reactions and catalytic methodologies enable efficient modifications of its core structure, facilitating the creation of diverse derivatives. This adaptability is crucial for high-throughput screening in drug discovery and material optimization.

In summary, 1-Nitro-2-phenylmethanesulfonyl-4-(trifluoromethyl)benzene (CAS No. 866137-59-9) is a multifaceted compound with broad applications across scientific disciplines. Its unique combination of functional groups addresses contemporary challenges in pharmaceuticals, materials, and agrochemicals, making it a subject of ongoing research and innovation.